2,4-dimethyl-6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyrimidine

• IUPAC Name: 2-[1-(2,6-dimethylpyrimidin-4-yl)azetidin-3-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• InChI: InChI=1S/C16H24N4/c1-11-6-16(18-12(2)17-11)20-9-15(10-20)19-7-13-4-3-5-14(13)8-19/h6,13-15H,3-5,7-10H2,1-2H3
• InChI Key: VOTJQNJIYLZEMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)N2CC(C2)N3CC4CCCC4C3
• Molecular Formula: C16H24N4
• Molecular Weight: 272.39 g/mol

Description

The compound seems to contain a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. Pyrrole is widely known as a biologically active scaffold which possesses a diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Synthesis Analysis

Pyrrole and its derivatives can be synthesized through various methods. For instance, ultrasonic exposure of different amines with 2,5-dimethoxytetrahydrofuran in the presence of a catalytic amount of bismuth nitrate pentahydrate can produce the corresponding pyrroles.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its molecular structure. Pyrrole and its derivatives are involved in a wide range of reactions due to the presence of the nitrogen atom in the ring.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Some pyrrole derivatives have been found to exhibit antibacterial and antitubercular properties.